6-morpholino-N2,N4-di-o-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride

• IUPAC Name: 2-N,4-N-bis(2-methylphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine;dihydrochloride
• InChI: InChI=1S/C21H24N6O.2ClH/c1-15-7-3-5-9-17(15)22-19-24-20(23-18-10-6-4-8-16(18)2)26-21(25-19)27-11-13-28-14-12-27;;/h3-10H,11-14H2,1-2H3,(H2,22,23,24,25,26);2*1H
• InChI Key: LQQVVQXRQOBUCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=NC(=NC(=N2)N3CCOCC3)NC4=CC=CC=C4C.Cl.Cl
• Molecular Formula: C21H26Cl2N6O
• Molecular Weight: 449.4 g/mol

Description

“6-morpholino-N2,N4-di-o-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride” is a chemical compound with the molecular formula C19H20N6O. It belongs to the class of compounds known as 1,3,5-triazines. These compounds are well known and have been the object of considerable interest due to their applications in different fields.

Synthesis Analysis

The synthesis of 1,3,5-triazines involves the preparation from cyanuric chloride of a range of symmetric and non-symmetric di- and tri-substituted 1,3,5-triazines containing alkyl, aromatic, hindered, chiral and achiral hydroxyalkyl, ester and imidazole groups via sequential nucleophilic substitution of the C-Cl bond by C-O, C-N and C-S bonds.

Molecular Structure Analysis

The molecular structure of 1,3,5-triazines is characterized by a six-membered ring containing three nitrogen atoms and three carbon atoms. The specific structure of “6-morpholino-N2,N4-di-o-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride” would include morpholino and di-o-tolyl substituents on the triazine ring.

Chemical Reactions Analysis

The chemical reactions involving 1,3,5-triazines typically involve the substitution of the chloride atom using oxygen, nitrogen and sulfur centered nucleophiles. The specific reactions involving “6-morpholino-N2,N4-di-o-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride” would depend on the specific conditions and reactants used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “6-morpholino-N2,N4-di-o-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride” would depend on its specific structure. The molecular weight of this compound is 348.40.

Mechanism of Action

Target of Action

It is known that some 1,3,5-triazines, a class of compounds to which this compound belongs, have important biological properties . For example, hexamethylmelamine (HMM) and 2-amino-4-morphlino-s-triazine are used clinically due to their antitumor properties to treat lung, breast, and ovarian cancer .

Mode of Action

It is suggested that some 1,3,5-triazines demonstrate selective antiproliferative activity against certain types of cancer cells . The most active compounds in this class can inhibit cancer cell growth, suggesting apoptosis as the main pathway for their antiproliferative activity .

Biochemical Pathways

It is known that some 1,3,5-triazines can affect various biochemical pathways related to cancer cell proliferation and apoptosis .

Result of Action

The result of the compound’s action is primarily its antiproliferative activity against certain types of cancer cells . The most active compounds in this class can inhibit cancer cell growth, suggesting apoptosis as the main pathway for their antiproliferative activity .

Future Directions

The future directions for research on “6-morpholino-N2,N4-di-o-tolyl-1,3,5-triazine-2,4-diamine dihydrochloride” and similar compounds could include further exploration of their synthesis, properties, and potential applications. For example, 1,3,5-triazines are attractive precursors for the synthesis of extended layered and nanoporous carbon nitrides.